Cas no 40810-87-5 (4-fluoro-3,3-dimethylbut-1-yne)

• Product Name: 4-fluoro-3,3-dimethylbut-1-yne
• CAS No: 40810-87-5
• MF: C₆H₉F
• MW: 100.134065389633
• CID: 6088435
• PubChem ID: 165614869
• Update Time: 2025-06-07

4-fluoro-3,3-dimethylbut-1-yne Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3,3-dimethylbut-1-yne
• 40810-87-5
• EN300-1822067

• Inchi： 1S/C6H9F/c1-4-6(2,3)5-7/h1H,5H2,2-3H3
• InChI Key： GIUVWEBCULDEHG-UHFFFAOYSA-N
• SMILES： FCC(C#C)(C)C

Computed Properties

• Exact Mass: 100.068828449g/mol
• Monoisotopic Mass: 100.068828449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 94
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 0Ų

Additional information on 4-fluoro-3,3-dimethylbut-1-yne

Professional Introduction to 4-Fluoro-3,3-dimethylbut-1-yne (CAS No. 40810-87-5)

4-Fluoro-3,3-dimethylbut-1-yne (CAS No. 40810-87-5) is a fluorinated alkyne derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its highly reactive triple bond and fluorine substituent, serves as a valuable intermediate in the synthesis of various complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 4-fluoro-3,3-dimethylbut-1-yne consists of a linear backbone with a terminal alkyne group (-C≡C-) and a fluorine atom attached to the fourth carbon. The presence of two methyl groups at the third carbon (3,3-dimethyl) enhances its stability while maintaining its reactivity. This combination of functional groups makes it an attractive candidate for further chemical manipulation, enabling the construction of diverse molecular architectures.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their favorable pharmacokinetic properties and improved metabolic stability. The fluorine atom in 4-fluoro-3,3-dimethylbut-1-yne can influence the electronic distribution and binding affinity of drug candidates, making it a crucial element in medicinal chemistry. Current research highlights its role in synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory drugs, where fluorine substitution often enhances bioactivity and selectivity.

The synthesis of 4-fluoro-3,3-dimethylbut-1-yne typically involves multi-step processes that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. Recent advancements in catalytic systems have improved the efficiency of these reactions, reducing the need for hazardous reagents and minimizing waste generation.

The reactivity of the triple bond in 4-fluoro-3,3-dimethylbut-1-yne allows for diverse functionalization strategies. It can undergo addition reactions with nucleophiles, such as organolithium reagents or Grignard compounds, to form new carbon-carbon bonds. Additionally, it can participate in cycloaddition reactions with dienes or heterodienes, providing access to cyclic structures that are prevalent in many biologically active molecules.

The incorporation of fluorine into pharmaceutical candidates has been extensively studied for its ability to modulate drug properties. For instance, fluorine atoms can increase lipophilicity, improve binding to biological targets, and enhance resistance to enzymatic degradation. In the context of 4-fluoro-3,3-dimethylbut-1-yne, these attributes make it a promising building block for designing next-generation therapeutics that address unmet medical needs.

Ongoing research in this area focuses on exploring novel synthetic routes and expanding the applications of this compound. Innovations in flow chemistry and continuous manufacturing have enabled scalable production processes for complex fluorinated intermediates like 4-fluoro-3,3-dimethylbut-1-yne, facilitating its use in industrial settings. Collaborative efforts between academia and industry are driving progress by combining expertise in organic synthesis with computational modeling to predict and optimize molecular structures.

The future prospects for 4-fluoro-3,3-dimethylbut-1-yne are promising as new methodologies emerge and our understanding of fluorinated chemistry deepens. Its versatility as an intermediate continues to unlock possibilities for creating innovative drug candidates across various therapeutic categories. As research progresses, this compound is expected to play an increasingly significant role in the development of next-generation pharmaceuticals.